Cas no 1036554-95-6 (2-methoxy-N-(3-methylpentan-2-yl)aniline)

• Product name: 2-methoxy-N-(3-methylpentan-2-yl)aniline
• CAS No: 1036554-95-6
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5166289
• PubChem ID: 43098833

2-methoxy-N-(3-methylpentan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(3-methylpentan-2-yl)aniline
• Benzenamine, N-(1,2-dimethylbutyl)-2-methoxy-

• Inchi： 1S/C13H21NO/c1-5-10(2)11(3)14-12-8-6-7-9-13(12)15-4/h6-11,14H,5H2,1-4H3
• InChI Key： NBWMMGIFTRPEIY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC(C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Topological Polar Surface Area: 21.3
• XLogP3: 4

Additional information on 2-methoxy-N-(3-methylpentan-2-yl)aniline

Recent Advances in the Study of 2-methoxy-N-(3-methylpentan-2-yl)aniline (CAS: 1036554-95-6)

The compound 2-methoxy-N-(3-methylpentan-2-yl)aniline (CAS: 1036554-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development and biochemical studies. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic benefits, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the synthesis and optimization of 2-methoxy-N-(3-methylpentan-2-yl)aniline. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have paved the way for more efficient production processes, enabling further exploration of its biological activities.

In addition to its synthetic aspects, the pharmacological profile of 2-methoxy-N-(3-methylpentan-2-yl)aniline has been a focal point of recent studies. Preliminary in vitro and in vivo experiments have demonstrated its potential as a bioactive molecule with applications in central nervous system (CNS) disorders and inflammatory diseases. The compound's mechanism of action appears to involve modulation of specific neurotransmitter systems, although further research is needed to fully understand its therapeutic potential. These findings highlight the importance of continued investigation into this compound and its derivatives.

Another significant development is the exploration of 2-methoxy-N-(3-methylpentan-2-yl)aniline as a precursor for the synthesis of more complex molecules. Its structural versatility allows for modifications that can enhance its biological activity or reduce potential side effects. Recent studies have reported the successful derivatization of this compound, leading to the discovery of new candidates with improved pharmacokinetic properties. This approach underscores the compound's value in medicinal chemistry and its potential to contribute to the development of next-generation therapeutics.

Despite these advancements, challenges remain in the study of 2-methoxy-N-(3-methylpentan-2-yl)aniline. Issues such as scalability, stability, and bioavailability need to be addressed to fully realize its potential in clinical applications. Future research directions may include the development of more robust synthetic methods, detailed pharmacokinetic studies, and comprehensive toxicity assessments. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate laboratory findings into practical solutions.

In conclusion, the recent research on 2-methoxy-N-(3-methylpentan-2-yl)aniline (CAS: 1036554-95-6) has provided valuable insights into its synthesis, pharmacological properties, and potential applications. While significant progress has been made, further studies are necessary to fully exploit its therapeutic potential. This compound represents a promising avenue for future drug discovery and development, and its continued investigation is likely to yield important contributions to the field of chemical biology and pharmaceutical sciences.